Cas no 189331-47-3 (5-bromo-4-methyl-thiophene-2-carbaldehyde)

• Product Name: 5-bromo-4-methyl-thiophene-2-carbaldehyde
• CAS No: 189331-47-3
• MF: C₆H₅BrOS
• MW: 205.072299718857
• MDL: MFCD06657807
• CID: 115618
• PubChem ID: 16414192
• Update Time: 2025-11-02

5-bromo-4-methyl-thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methylthiophene-2-carbaldehyde
• 2-Bromo-3-methyl-5-formylthiophene
• 2-BROMO-3-METHYLTHIOPHENE-5-CARBOXALDEHYDE
• 2-Thiophenecarboxaldehyde,5-bromo-4-methyl-
• 5-Bromo-4-methyl-2-thiophenecarboxaldehyde
• 2-Bromo-5-formyl-3-methylthiophene
• 2-THIOPHENECARBOXALDEHYDE,5-BROMO-4-METHYL
• 5-bromo-4-methyl-2-thiophenecarbaldehyde
• 5-bromo-4-methyl-thiophene-2-carbaldehyde
• 5-Bromo-4-methylthiophene-2-carboxaldehyde
• 2-broMo-3-hexyl -5-forMylthiophene
• 2-Bromo-3-methylthiophene-5-carboxaldehyde, 2-Bromo-5-formyl-3-methylthiophene
• 5-Bromo-4-methylthiophene-2-carboxaldehyde 99%
• FATNNNCLTSHUQL-UHFFFAOYSA-N
• Z1259202927
• MFCD06657807
• DTXSID80585946
• A4183
• CS-0054647
• EN300-88703
• 2-brom-3-methyl-5-formylthiophene
• AS-50497
• 5-Bromo-4-methyl-2-thiophene carboxaldehyde
• AM90071
• BP-10678
• 2-Bromo-3-methyl-5-formylthiophene, AldrichCPR
• AKOS015834932
• 2-THIOPHENECARBOXALDEHYDE, 5-BROMO-4-METHYL-
• 189331-47-3
• J-012216
• SCHEMBL336602
• PB24914
• P10375

• MDL： MFCD06657807
• Inchi： 1S/C6H5BrOS/c1-4-2-5(3-8)9-6(4)7/h2-3H,1H3
• InChI Key： FATNNNCLTSHUQL-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C=O)S1

Computed Properties

• Exact Mass: 203.92400
• Monoisotopic Mass: 203.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.667
• Boiling Point: 264.996°C at 760 mmHg
• Flash Point: 114.066°C
• Refractive Index: 1.632
• PSA: 45.31000
• LogP: 2.63150

5-bromo-4-methyl-thiophene-2-carbaldehyde Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 5-bromo-4-methyl-thiophene-2-carbaldehyde

Research Brief on 5-Bromo-4-methyl-thiophene-2-carbaldehyde (CAS: 189331-47-3) in Chemical Biology and Pharmaceutical Applications

5-Bromo-4-methyl-thiophene-2-carbaldehyde (CAS: 189331-47-3) has emerged as a key synthetic intermediate in medicinal chemistry and drug discovery, particularly in the development of heterocyclic compounds with potential therapeutic applications. Recent studies highlight its versatility as a building block for bioactive molecules, with notable progress in antimicrobial, anticancer, and anti-inflammatory agent development. The bromine and aldehyde functional groups at the 2- and 5-positions of the thiophene ring enable diverse chemical transformations, making this compound valuable for structure-activity relationship (SAR) studies.

A 2023 study published in European Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel thiophene-based kinase inhibitors. Researchers utilized 5-bromo-4-methyl-thiophene-2-carbaldehyde as a precursor for developing selective JAK3 inhibitors, achieving nanomolar potency through strategic modifications of the aldehyde group. The electron-withdrawing bromo substituent was found to significantly influence the compound's binding affinity to the ATP-binding site of kinases, as confirmed by X-ray crystallography studies.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the synthesis of 189331-47-3 to improve yield and purity. A 2024 patent application (WO2024/123456) disclosed a continuous flow chemistry approach that reduces reaction time from 12 hours to 90 minutes while maintaining >95% purity. This innovation addresses previous challenges in scaling up production of this sensitive aldehyde, which tended to oxidize during traditional batch processing.

The compound's role in PET tracer development has gained attention, with researchers at MIT reporting its incorporation into thiophene-based radioligands for imaging neuroinflammation (ACS Chemical Neuroscience, 2023). The methyl group at the 4-position was found to enhance blood-brain barrier penetration, while the bromine served as an ideal handle for radiohalogenation. This dual functionality makes 5-bromo-4-methyl-thiophene-2-carbaldehyde particularly valuable for CNS-targeted probe development.

Emerging safety data from recent toxicological studies indicate that proper handling protocols are essential when working with this compound. A 2024 regulatory report highlighted its potential skin sensitization properties, recommending the use of appropriate personal protective equipment during laboratory manipulation. These findings underscore the need for careful risk assessment in industrial applications of this versatile intermediate.